Cas no 2171307-27-8 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2171307-27-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6406088
• PubChem ID: 165557681
• Update Time: 2025-10-22

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo3.1.0hexane-1-carboxylic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]bicyclo[3.1.0]hexane-1-carboxylic acid
• 2171307-27-8
• EN300-1547826

• Inchi： 1S/C26H28N2O5/c1-2-22(23(29)27-16-11-15-12-26(15,13-16)24(30)31)28-25(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22H,2,11-14H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t15?,16?,22-,26?/m1/s1
• InChI Key： SEVPAOWMDBOYEO-XTTSSZPOSA-N
• SMILES： OC(C12CC(CC1C2)NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo3.1.0hexane-1-carboxylic acid

Comprehensive Analysis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2171307-27-8)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2171307-27-8) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained prominence due to its efficiency in producing high-purity peptides for therapeutic and research applications. The compound's unique bicyclo[3.1.0]hexane scaffold contributes to its structural rigidity, making it a valuable building block for designing peptidomimetics and bioactive molecules.

The growing demand for custom peptide synthesis and drug discovery has propelled research into specialized intermediates like CAS No. 2171307-27-8. Its Fmoc-protecting group ensures compatibility with standard SPPS protocols, while the chiral center (2R configuration) allows for stereocontrolled synthesis. Researchers are particularly interested in its potential to enhance peptide stability and bioavailability, addressing common challenges in peptide-based drug development. Recent studies have explored its incorporation into constrained peptides, which mimic natural protein structures but with improved metabolic resistance.

From a synthetic chemistry perspective, the compound's bicyclic framework presents intriguing opportunities for structure-activity relationship (SAR) studies. Its carboxylic acid functionality enables straightforward conjugation to other amino acids or resins, a critical feature for combinatorial chemistry approaches. The pharmaceutical industry has shown increasing interest in such conformationally restricted analogs, as they often exhibit enhanced target selectivity and receptor binding affinity compared to linear peptides. This aligns with current trends in precision medicine, where molecular specificity is paramount.

Quality control of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo[3.1.0]hexane-1-carboxylic acid involves rigorous HPLC analysis and mass spectrometry to ensure batch-to-batch consistency. The compound's stability under SPPS conditions has been extensively documented, with particular attention to its resistance to racemization during coupling reactions. These characteristics make it particularly valuable for automated peptide synthesizers, which are becoming standard equipment in both academic and industrial laboratories focused on bioconjugation and therapeutic peptide production.

Environmental considerations in green chemistry have also influenced the application of this compound. Recent innovations in reduced-waste peptide synthesis have demonstrated that Fmoc-protected building blocks like CAS No. 2171307-27-8 can be employed in water-based coupling systems, minimizing the need for hazardous solvents. This advancement responds to the pharmaceutical industry's push toward sustainable manufacturing practices, a topic frequently searched by professionals in process chemistry and environmental health and safety.

The compound's role in peptide vaccine development has attracted attention amid growing interest in next-generation immunotherapies. Its ability to introduce structural constraints into antigenic peptides may improve their immunogenicity and thermal stability - crucial factors for vaccine formulation and cold chain logistics. These applications position 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobicyclo[3.1.0]hexane-1-carboxylic acid as a potentially valuable tool in addressing global health challenges through rational vaccine design.

Analytical challenges associated with this compound often center around its chiral purity analysis and diastereomer separation. Advanced techniques such as chiral HPLC and nuclear magnetic resonance (NMR) spectroscopy are typically employed to characterize its stereochemical integrity. These quality assurance measures are critical for researchers investigating structure-property relationships in peptide-based materials, another area experiencing rapid growth due to applications in drug delivery systems and biomaterials engineering.

Looking forward, the scientific community anticipates expanded applications for CAS No. 2171307-27-8 in peptide macrocyclization and stapled peptide technologies. These approaches are revolutionizing protein-protein interaction inhibition, a hot topic in oncology research and infectious disease treatment. The compound's bicyclo[3.1.0]hexane moiety may serve as an effective conformational lock, potentially leading to novel therapeutic peptides with enhanced proteolytic stability and cell permeability - two persistent challenges in peptide drug development.